![molecular formula C23H19FN2O4S B2501605 8-ethoxy-N-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)-2-oxo-2H-chromene-3-carboxamide CAS No. 1421444-81-6](/img/structure/B2501605.png)
8-ethoxy-N-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)-2-oxo-2H-chromene-3-carboxamide
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Description
8-ethoxy-N-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C23H19FN2O4S and its molecular weight is 438.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Research into chromene derivatives has led to the development of compounds with promising characteristics. For instance, studies have focused on synthesizing and structurally analyzing these derivatives, aiming to uncover novel properties and applications. The synthesis of "2-Methyl-4-oxo-4H-chromene-3-carboxylic acid methyl ester" and its analogs, for example, showcases the efforts to explore chromene's potential in medicinal chemistry and material science due to their intriguing structural and conformational properties Ciolkowski, Małecka, Modranka, & Budzisz, 2009.
Fluorescent Properties and Sensor Development
Another area of application involves the synthesis of fluorescent dyes bearing chromene derivatives, demonstrating significant potential in sensor development and biological labeling. For example, the incorporation of N-ethoxycarbonylpyrene- and perylene thioamides into chromene structures has yielded fluorescent dyes with color-tunable properties and high quantum yields, suitable for a variety of technological and scientific applications Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019.
Antitumor and Antimicrobial Activities
In the biomedical research domain, chromene derivatives have been studied for their antitumor and antimicrobial activities. The synthesis of specific chromene analogs, such as "6-bromo-8-ethoxy-3-nitro-2H-chromene," has shown potent antiproliferative activities against tumor cell lines, highlighting the potential of these compounds in cancer therapy Yin et al., 2013. Additionally, research into the antimicrobial properties of chromene derivatives has led to the identification of compounds with significant activity, further emphasizing the versatility of these molecules in addressing health-related challenges Tiwari et al., 2018.
properties
IUPAC Name |
8-ethoxy-N-[[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]-2-oxochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19FN2O4S/c1-3-29-18-10-6-7-14-11-16(23(28)30-20(14)18)21(27)25-12-19-13(2)26-22(31-19)15-8-4-5-9-17(15)24/h4-11H,3,12H2,1-2H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOHYDWZEVLCRHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NCC3=C(N=C(S3)C4=CC=CC=C4F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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